Cas no 1803875-56-0 (4-Ethyl-3-hydroxy-5-methylpyridine)

• Product Name: 4-Ethyl-3-hydroxy-5-methylpyridine
• CAS No: 1803875-56-0
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 4905301
• Update Time: 2025-06-08

4-Ethyl-3-hydroxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-3-hydroxy-5-methylpyridine

• Inchi： 1S/C8H11NO/c1-3-7-6(2)4-9-5-8(7)10/h4-5,10H,3H2,1-2H3
• InChI Key： HWUBPMQMHNCWNR-UHFFFAOYSA-N
• SMILES： OC1=CN=CC(C)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 4-Ethyl-3-hydroxy-5-methylpyridine

Introduction to 4-Ethyl-3-hydroxy-5-methylpyridine (CAS No. 1803875-56-0)

4-Ethyl-3-hydroxy-5-methylpyridine, a compound with the CAS number 1803875-56-0, is a pyridine derivative that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its ethyl, hydroxy, and methyl substituents on the pyridine ring, which confer specific chemical and biological properties.

The molecular formula of 4-Ethyl-3-hydroxy-5-methylpyridine is C₉H₁₁NO, and its molecular weight is approximately 149.19 g/mol. The compound exists as a colorless to pale yellow liquid at room temperature and has a characteristic pyridine-like odor. Its solubility in water is limited, but it is highly soluble in organic solvents such as ethanol, methanol, and acetone.

In terms of chemical reactivity, 4-Ethyl-3-hydroxy-5-methylpyridine exhibits several notable properties. The hydroxyl group on the pyridine ring can participate in various reactions, such as esterification, etherification, and oxidation. The presence of the ethyl and methyl groups also influences the compound's reactivity and stability. For instance, the ethyl group can enhance the lipophilicity of the molecule, making it more suitable for applications where solubility in organic media is desired.

The biological activity of 4-Ethyl-3-hydroxy-5-methylpyridine has been a subject of extensive research. Studies have shown that this compound possesses antioxidant properties, which are attributed to the hydroxyl group on the pyridine ring. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders.

In addition to its antioxidant properties, 4-Ethyl-3-hydroxy-5-methylpyridine has been investigated for its potential as a lead compound in drug discovery. Research has demonstrated that this compound can modulate certain enzymes and receptors involved in cellular signaling pathways. For example, it has been shown to inhibit the activity of specific kinases, which are key regulators of cell growth and proliferation. This makes it a promising candidate for the development of novel therapeutic agents targeting cancer and other proliferative disorders.

The synthetic routes for producing 4-Ethyl-3-hydroxy-5-methylpyridine have been well-documented in the literature. One common method involves the condensation of 2-acetylpyridine with an appropriate aldehyde or ketone followed by subsequent reactions to introduce the hydroxyl group. Another approach involves the cyclization of a suitable precursor molecule under specific reaction conditions. These synthetic methods are highly versatile and can be adapted to produce large quantities of the compound for industrial applications.

The safety profile of 4-Ethyl-3-hydroxy-5-methylpyridine is an important consideration for its use in various applications. Toxicological studies have shown that this compound is generally well-tolerated at low concentrations but may exhibit cytotoxic effects at higher doses. Therefore, appropriate handling and storage precautions should be taken to ensure safe use.

In conclusion, 4-Ethyl-3-hydroxy-5-methylpyridine (CAS No. 1803875-56-0) is a versatile compound with a wide range of potential applications due to its unique chemical structure and biological properties. Ongoing research continues to uncover new uses for this molecule, making it an exciting area of study for chemists and biologists alike.